Cas no 895454-30-5 (2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• CAS No: 895454-30-5
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 6016384
• PubChem ID: 18573225
• Update Time: 2025-10-28

2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• SR-01000021346
• 895454-30-5
• N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)acetamide
• SR-01000021346-1
• F2536-1441
• AKOS024657716

• Inchi： 1S/C16H18N2O3S2/c1-11-7-8-13-14(9-11)22-16(17-13)18-15(19)10-23(20,21)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,17,18,19)
• InChI Key： WOTAZBCFNKGLAP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCC(C)CC=2S1)(=O)CS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 350.07588479g/mol
• Monoisotopic Mass: 350.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide (CAS No. 895454-30-5)

2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide, with the CAS number 895454-30-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, which include a benzene sulfonyl group and a tetrahydrobenzothiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is composed of a central acetamide group flanked by a benzenesulfonyl substituent and a 6-methyl-tetrahydrobenzothiazole ring. The presence of these functional groups imparts specific chemical properties that are crucial for its biological interactions. The sulfonyl group is known for its ability to form hydrogen bonds and participate in electrostatic interactions, while the tetrahydrobenzothiazole ring provides hydrophobic characteristics and potential binding affinity to various biological targets.

In recent years, there has been a growing interest in the development of benzothiazole derivatives due to their diverse pharmacological activities. Studies have shown that compounds like 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide exhibit promising anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

Moreover, the anti-cancer potential of 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has been explored in several preclinical studies. A study conducted by a team of researchers at the National Institutes of Health demonstrated that this compound effectively induced apoptosis in various cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide could be further developed as a novel anti-cancer agent.

The anti-microbial properties of 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide have also been investigated. Research published in the Journal of Antimicrobial Chemotherapy reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying its anti-microbial activity is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic processes. These findings highlight the potential of this compound as a lead molecule for developing new anti-microbial agents.

Beyond its direct biological activities, 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has also been studied for its use as a building block in the synthesis of more complex molecules. Its versatile chemical structure allows for easy functionalization through various synthetic routes. For example, researchers at the University of California have utilized this compound as a starting material to synthesize novel derivatives with enhanced pharmacological properties. These derivatives have shown improved solubility and bioavailability compared to the parent compound.

The safety profile of 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments conducted using both in vitro and in vivo models have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-(benzenesulfonyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide (CAS No. 895454-30-5) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.